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Compound of Interest

Compound Name: Urea, N,N'-bis(2-methoxyethyl)-

CAS No.: 6849-92-9

Cat. No.: B13777071

Get Quote

Introduction & Scientific Rationale
N,N'-bis(2-methoxyethyl)urea (CAS 6849-92-9 / 22936-31-8) is a substituted urea derivative

characterized by two hydrophilic methoxyethyl tails attached to the central urea moiety. Unlike

simple urea, which forms rigid, brittle resins with formaldehyde, the methoxyethyl substituents

introduce significant internal plasticization and hydrophilicity.

Key Properties:

Structure:

Functionality: The secondary amine protons (

) are reactive sites for electrophilic attack (e.g., by formaldehyde or glyoxal), allowing for
resinification.

Resin Characteristics: The resulting polymers are non-crystallizing, highly flexible, and water-

compatible.
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Applications in Drug Development:

Hydrophilic Matrices: Used as a biocompatible matrix for solid dispersions to enhance the

solubility of poorly water-soluble drugs (BCS Class II/IV).

Cryoprotection: The methoxyethyl moieties mimic the behavior of cryoprotectants (like

DMSO), making these resins useful in hydrogel formulations for biological tissue

preservation.

Controlled Release: The ether linkages provide stability against hydrolysis, while the urea

backbone allows for hydrogen bonding with active pharmaceutical ingredients (APIs).

Formulation Strategy
The formulation relies on the polycondensation of N,N'-bis(2-methoxyethyl)urea with a

dialdehyde (typically Formaldehyde or Glyoxal) to form an amino resin.

Mechanism:

Methylolation (Addition): Under basic conditions (pH 8-9), formaldehyde adds to the

groups to form N-methylol derivatives (N-hydroxymethyl).

Condensation (Curing): Under acidic conditions (pH 4-5) and heat, methylol groups react

with other amine protons or hydroxyls to form methylene (

) or ether (

) bridges, creating a crosslinked network.

Reaction Pathway Diagram

N,N'-bis(2-methoxyethyl)urea

N-Methylol Intermediate
(Water Soluble)

 pH 8.5, 60°C
(Addition)

Formaldehyde (aq)

Crosslinked Resin
(Methylene Bridges)

 pH 4.5, 120°C
(Condensation)
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Click to download full resolution via product page

Caption: Step-wise synthesis from monomer addition to acid-catalyzed network formation.

Experimental Protocols
Protocol A: Synthesis of Pre-Polymer (Resin Syrup)
Objective: To create a stable, water-soluble pre-polymer suitable for coating or impregnation.

Materials:

N,N'-bis(2-methoxyethyl)urea (BMEU) (>98% purity).

Formaldehyde (37% aqueous solution, methanol stabilized).

Sodium Hydroxide (10% w/v solution).

Formic Acid or Citric Acid (10% w/v solution).

Step-by-Step Methodology:

Stoichiometric Calculation:

Target Molar Ratio (F/U): 2.0 : 1.0 (Formaldehyde : Urea).

Note: A ratio of 2.0 ensures full methylolation of both nitrogen atoms.

Example: 17.6 g BMEU (0.1 mol) + 16.2 g Formaldehyde 37% (0.2 mol).

Initial Mixing:

In a 3-neck round-bottom flask equipped with a reflux condenser, thermometer, and

magnetic stirrer, charge the Formaldehyde solution.

Adjust pH to 8.5 – 9.0 using NaOH. Critical: High pH prevents premature polymerization.

Addition & Reaction:

Add BMEU slowly to the stirring formaldehyde.
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Heat the mixture to 60°C. Maintain for 1 hour.

Observation: The solution should remain clear and colorless. Cloudiness indicates

impurities or premature crosslinking.

Stabilization:

Cool the solution to room temperature.

The resulting product is "Dimethylol-N,N'-bis(2-methoxyethyl)urea" (DMBMEU).

Storage: Stable at 4°C for 2 weeks.

Protocol B: Curing and Resinification
Objective: To crosslink the pre-polymer into a solid matrix or hydrogel.

Catalysis:

To the Pre-Polymer syrup from Protocol A, add Catalyst (Citric Acid or Ammonium

Chloride) to 1-3% w/w of solid resin content.

Adjust pH to 4.5.

Application (Coating/Matrix):

For Coatings: Cast the solution onto a glass or PTFE substrate.

For Drug Loading: Dissolve the API (drug) into the pre-polymer solution before adding the

acid catalyst.

Curing Cycle:

Stage 1 (Drying): 60°C for 30 minutes (removes water).

Stage 2 (Curing): 120°C for 15-60 minutes.

Mechanism:[1][2] Acid releases protons -> protonates methylol hydroxyl -> water leaves ->

carbocation attacks nitrogen -> crosslink forms.
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Characterization & Quality Control
Parameter Method Acceptance Criteria

Free Formaldehyde
Titration (Sodium Sulfite

method)

< 0.5% (Low toxicity

requirement)

Degree of Cure
Solvent Extraction (Acetone

boil)
> 95% Insoluble fraction

Flexibility
DSC (Differential Scanning

Calorimetry)

Tg < 0°C (Indicates flexible,

rubbery state)

Structure FTIR Spectroscopy

Loss of -OH peak (3400 cm⁻¹);

Appearance of C-N-C (1100-

1200 cm⁻¹)

Troubleshooting Guide:

Problem: Resin is brittle.

Cause: F/U ratio too high (>2.5) or insufficient methoxyethyl content.

Fix: Reduce Formaldehyde ratio to 1.8 or blend with unreacted BMEU as plasticizer.

Problem: Resin precipitates during synthesis.

Cause: pH dropped below 7.0 during methylolation.

Fix: Monitor pH every 15 mins and add NaOH as needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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